1-Nitro-4-(nitromethyl)benzene
Overview
Description
1-Nitro-4-(nitromethyl)benzene, also known as (Nitromethyl)benzene, is a chemical compound with the linear formula C7H6N2O4 . It has a molecular weight of 182.137 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of nitro compounds like 1-Nitro-4-(nitromethyl)benzene can be achieved through various methods. One such method involves the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase .Molecular Structure Analysis
The molecular structure of 1-Nitro-4-(nitromethyl)benzene is represented by the linear formula C7H6N2O4 . The molecular weight of this compound is 182.137 .Scientific Research Applications
Vicarious Nucleophilic Substitution for Synthesis : 1-Nitro-4-(pentafluorosulfanyl)benzene, a compound similar to 1-Nitro-4-(nitromethyl)benzene, has been used in direct amination processes. This leads to the efficient synthesis of SF5-containing benzimidazoles, quinoxalines, and benzotriazoles (Pastýříková et al., 2012).
Molecular Electronic Device Application : A molecule containing a nitroamine redox center, similar in structure to 1-Nitro-4-(nitromethyl)benzene, was used in an electronic device. This device exhibited negative differential resistance and an on-off peak-to-valley ratio exceeding 1000:1, indicating its potential in electronic applications (Chen et al., 1999).
Intermolecular Interactions in Crystal Engineering : Research on hexakis(4-nitrophenyl)benzene, which shares functional groups with 1-Nitro-4-(nitromethyl)benzene, reveals the importance of intermolecular N⋯O interactions of NO2 groups in crystal engineering. These interactions are crucial in determining the positioning of molecules within crystals (Gagnon et al., 2007).
Sensing of Organic Nitro Compounds : Luminescent Metal-Organic Frameworks (MOFs) have been studied for the selective detection of organic nitro compounds. These frameworks, involving benzene-derived components similar to 1-Nitro-4-(nitromethyl)benzene, exhibit excellent fluorescence properties for sensing applications (Rachuri et al., 2015).
Photoinduced Demethylation Studies : Compounds like 4-nitro-N,N-dimethylaniline, structurally related to 1-Nitro-4-(nitromethyl)benzene, have been investigated for their photoinduced demethylation properties. This research provides insights into the reaction mechanisms and potential applications in photochemistry (Görner & Döpp, 2002).
Safety and Hazards
properties
IUPAC Name |
1-nitro-4-(nitromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O4/c10-8(11)5-6-1-3-7(4-2-6)9(12)13/h1-4H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQQSJSOCNUOYBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70298836 |
Source
|
| Record name | 1-nitro-4-(nitromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70298836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Nitro-4-(nitromethyl)benzene | |
CAS RN |
1610-26-0 |
Source
|
| Record name | NSC126408 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=126408 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-nitro-4-(nitromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70298836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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